Cas no 1889928-95-3 (3-(2-amino-3,3,3-trifluoropropyl)benzonitrile)

• Product Name: 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile
• CAS No: 1889928-95-3
• MF: C₁₀H₉F₃N₂
• MW: 214.187072515488
• CID: 5879037
• PubChem ID: 117047144
• Update Time: 2025-10-28

3-(2-amino-3,3,3-trifluoropropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile
• EN300-1963326
• JJUBAQLGLPLJDC-UHFFFAOYSA-N
• 1889928-95-3

• Inchi： 1S/C10H9F3N2/c11-10(12,13)9(15)5-7-2-1-3-8(4-7)6-14/h1-4,9H,5,15H2
• InChI Key： JJUBAQLGLPLJDC-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C#N)C=1)N)(F)F

Computed Properties

• Exact Mass: 214.07178278g/mol
• Monoisotopic Mass: 214.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile

Introduction to 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile (CAS No. 1889928-95-3)

3-(2-amino-3,3,3-trifluoropropyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1889928-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The unique structural features of 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile, particularly the incorporation of a trifluoropropyl substituent and an amino group, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile consists of a benzene ring substituted with a 2-amino-3,3,3-trifluoropropyl group. The trifluoropropyl moiety introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity to biological targets. The amino group provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored properties. These structural attributes make 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile a versatile intermediate in organic synthesis and a potential building block for novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. Fluorine atoms can influence various aspects of drug behavior, including lipophilicity, metabolic stability, and binding interactions with biological targets. The presence of multiple fluorine atoms in the trifluoropropyl group of 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile is expected to contribute to its favorable pharmacological profile. This compound may serve as a valuable scaffold for designing new drugs that exhibit enhanced efficacy and reduced toxicity compared to their non-fluorinated counterparts.

One of the most compelling aspects of 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile is its potential application in the synthesis of bioactive molecules. The benzonitrile core is a well-known pharmacophore that appears in numerous FDA-approved drugs. By modifying this core structure with functional groups such as amino and trifluoropropyl groups, researchers can fine-tune the properties of the resulting compounds to achieve specific biological activities. For instance, derivatives of 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile may exhibit inhibitory effects on enzymes or receptors involved in diseases such as cancer, inflammation, or neurological disorders.

Recent studies have highlighted the importance of fluorinated benzonitrile derivatives in medicinal chemistry. These compounds have shown promise in preclinical models as inhibitors of target proteins implicated in various diseases. The fluorine atoms in the trifluoropropyl group can increase the binding affinity of these derivatives to their intended targets by modulating hydrophobic interactions and electronic effects. Additionally, the amino group provides opportunities for further derivatization through reactions such as condensation or coupling reactions with other functional groups.

The synthesis of 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyanation steps to introduce the nitrile group. The use of protecting groups may be necessary to prevent unwanted side reactions during synthesis. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to improve synthetic efficiency and selectivity.

Once synthesized, 3-(2-amino-3,3,3-trifluoropropyl)benzonitrile can be subjected to various chemical modifications to generate libraries of derivatives for high-throughput screening (HTS). These derivatives can then be evaluated for their biological activity using assays designed to measure specific pharmacological responses. The use of computational methods such as molecular docking and virtual screening can aid in identifying promising candidates for further optimization.

In conclusion, 1889928-95-33-(2-amino- 1889928-95-33-(2-amino- 1889928-95-33-(2-amino- 1889928-95-33-(2-amino- 1889928-95-33-(aminoaminoaminoaminoaminoaminoaminoamino)- 1889928-95)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-]-benzonitrile represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.